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Compound of Interest

Compound Name: CYN 154806 TFA

Cat. No.: B1574856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CYN 154806 TFA is a potent and selective antagonist of the somatostatin receptor subtype 2

(sst2).[1][2][3][4] As a cyclic octapeptide, its precise handling and preparation are crucial for

ensuring experimental reproducibility and obtaining reliable results in research and drug

development.[1][2][3] This document provides detailed application notes and protocols for the

preparation of CYN 154806 TFA stock solutions, tailored for professionals in the field.

Quantitative Data Summary
For ease of reference, the key quantitative data for CYN 154806 TFA are summarized in the

table below.
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Property Value Source(s)

Molecular Weight 1197.34 g/mol (free base)

Purity ≥95% (HPLC)

Form Lyophilized powder

Solubility

Water (to 1 mg/ml), DMSO (10

mg/ml), DMF (25 mg/ml),

Ethanol (25 mg/ml)

[5]

Storage (Lyophilized)
-20°C or colder for long-term

storage
[6][7]

Storage (Stock Solution)
-20°C for up to 1 month, -80°C

for up to 6 months
[1][2]

pIC50 for human sst2 8.58 [1][2][3][4][8]

Experimental Protocols
Reconstitution of Lyophilized CYN 154806 TFA
This protocol outlines the steps for reconstituting the lyophilized peptide to create a

concentrated stock solution.

Materials:

CYN 154806 TFA lyophilized powder

Sterile, nuclease-free dimethyl sulfoxide (DMSO) or sterile distilled water

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized CYN 154806 TFA to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation from forming inside
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the vial, which can affect the stability of the peptide.

Solvent Selection: Based on experimental requirements, select an appropriate solvent.

DMSO is a common choice for creating high-concentration stock solutions. For assays

sensitive to DMSO, sterile distilled water can be used, although the maximum achievable

concentration may be lower.[5]

Reconstitution:

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Carefully open the vial and add the desired volume of the chosen solvent to achieve a

stock concentration of, for example, 10 mM. Use the following formula to calculate the

required volume: Volume (μL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) *

1,000,000 / Concentration (mM)

Gently swirl or vortex the vial to dissolve the peptide completely. Sonication in a water bath

for a few minutes can aid in dissolution if necessary.[9][10]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

low-retention microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade

the peptide.[2][6]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent used.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]

Preparation of Working Solutions
This protocol describes the dilution of the concentrated stock solution to the final working

concentration required for experiments.

Materials:
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CYN 154806 TFA stock solution

Appropriate assay buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the CYN 154806 TFA stock solution at room temperature

or on ice.

Serial Dilution: Perform serial dilutions of the stock solution with the appropriate assay buffer

or cell culture medium to achieve the desired final concentration. It is recommended to

perform dilutions fresh for each experiment.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Avoid vigorous shaking to prevent peptide aggregation.

Use: Use the freshly prepared working solution in your experiment immediately.

Signaling Pathway and Experimental Workflow
Diagrams
CYN 154806 TFA Signaling Pathway
CYN 154806 TFA acts as an antagonist at the sst2 receptor, a G-protein coupled receptor

(GPCR). Upon binding, it blocks the downstream signaling typically initiated by the natural

ligand, somatostatin (SRIF). This includes the inhibition of adenylyl cyclase, leading to

decreased cyclic AMP (cAMP) levels, and modulation of ion channel activity.
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Caption: Signaling pathway of the sst2 receptor and the antagonistic action of CYN 154806
TFA.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the protocol for preparing CYN 154806 TFA
stock solutions.
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Caption: Workflow for the preparation of CYN 154806 TFA stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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